Cas no 54965-29-6 (Ethyl 6-(Diethylphosphono)hexanoate)

• Product Name: Ethyl 6-(Diethylphosphono)hexanoate
• CAS No: 54965-29-6
• MF: C₁₂H₂₅O₅P
• MW: 280.29766535759
• CID: 943148
• PubChem ID: 329761640
• Update Time: 2025-04-19

Ethyl 6-(Diethylphosphono)hexanoate Chemical and Physical Properties

Names and Identifiers

• 6-(Diethylphosphono)-hexanoic acid ethyl ester
• ethyl 6-diethoxyphosphorylhexanoate
• (5-Aethoxycarbonyl-pentyl)-phosphonsaeurediaethylester
• < 5-Aethoxycarbonyl-pentyl> -phosphonsaeurediaethylester
• 6-(diethoxyphosphoryl)hexanoic acid ethyl ester
• AC1LCT8O
• ACMC-20aky2
• AG-F-91842
• CTK1G7786
• Ethyl 6-(diethoxyphosphoryl)hexanoate
• ETHYL 6-(DIETHYLPHOSPHONO)HEXANOATE
• 6-(Diethylphosphono)-hexanoic acid ethyl ester
• Hexanoic acid, 6-(diethoxyphosphinyl)-, ethyl ester
• YFXDHFXPPUPIKR-UHFFFAOYSA-N
• DTXSID10345676
• Ethyl 6-(diethoxyphosphoryl)hexanoate #
• Ethyl 6-(diethylphosphono)hexanoate, 97%
• SCHEMBL8551385
• 54965-29-6
• Ethyl 6-(Diethylphosphono)hexanoate

• MDL： MFCD10567039
• Inchi： 1S/C12H25O5P/c1-4-15-12(13)10-8-7-9-11-18(14,16-5-2)17-6-3/h4-11H2,1-3H3
• InChI Key： YFXDHFXPPUPIKR-UHFFFAOYSA-N
• SMILES： P(CCCCCC(=O)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 280.14405
• Monoisotopic Mass: 280.14396089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.040 g/mL at 25 °C
• Boiling Point: 114-118/0.3 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.441
• PSA: 61.83
• LogP: 3.37600

Ethyl 6-(Diethylphosphono)hexanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters